Cas no 2138127-92-9 (2-(3-amino-5-chlorophenyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 2-(3-amino-5-chlorophenyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 2138127-92-9
• MF: C₁₀H₇ClN₂O₂S
• MW: 254.692779779434
• CID: 6397974
• PubChem ID: 165963733
• Update Time: 2025-07-21

2-(3-amino-5-chlorophenyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-amino-5-chlorophenyl)-1,3-thiazole-4-carboxylic acid
• EN300-1142069
• 2138127-92-9

• Inchi： 1S/C10H7ClN2O2S/c11-6-1-5(2-7(12)3-6)9-13-8(4-16-9)10(14)15/h1-4H,12H2,(H,14,15)
• InChI Key： ADSNRXDAZYWTMC-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=NC(C(=O)O)=CS1)N

Computed Properties

• Exact Mass: 253.9916763g/mol
• Monoisotopic Mass: 253.9916763g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 104Ų

Additional information on 2-(3-amino-5-chlorophenyl)-1,3-thiazole-4-carboxylic acid

Introduction to 2-(3-amino-5-chlorophenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2138127-92-9)

2-(3-amino-5-chlorophenyl)-1,3-thiazole-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138127-92-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the thiazole scaffold, a structural motif widely recognized for its biological activity and pharmacological relevance. The presence of both amino and chloro substituents on the aromatic ring enhances its potential as a versatile intermediate in drug discovery and synthesis.

The thiazole core is a sulfur-containing heterocycle that plays a pivotal role in numerous natural products and bioactive molecules. Its unique electronic properties and ability to interact with biological targets make it a valuable building block in medicinal chemistry. Specifically, 2-(3-amino-5-chlorophenyl)-1,3-thiazole-4-carboxylic acid combines the pharmacophoric features of the thiazole ring with the functional groups of an amino group and a carboxylic acid moiety, which can be further modified to develop novel therapeutic agents.

In recent years, there has been a surge in research focused on thiazole derivatives due to their broad spectrum of biological activities. These derivatives have been investigated for their potential applications in treating various diseases, including infectious disorders, inflammatory conditions, and cancers. The amino group at the 3-position and the chloro group at the 5-position of the phenyl ring in 2-(3-amino-5-chlorophenyl)-1,3-thiazole-4-carboxylic acid provide opportunities for further chemical manipulation, enabling the synthesis of structurally diverse analogs with enhanced pharmacological properties.

One of the most compelling aspects of this compound is its potential as a precursor for the development of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with several diseases, particularly cancer. Thiazole-based kinase inhibitors have shown promise in preclinical studies, and 2-(3-amino-5-chlorophenyl)-1,3-thiazole-4-carboxylic acid could serve as a key intermediate in synthesizing such inhibitors. The carboxylic acid group at the 4-position of the thiazole ring can be readily transformed into various functional derivatives, such as amides or esters, which are common pharmacophores in kinase inhibitors.

Moreover, the chloro substituent on the phenyl ring enhances the electrophilicity of the aromatic system, making it susceptible to nucleophilic substitution reactions. This property allows for facile derivatization using nucleophilic reagents, enabling the construction of complex molecular architectures. Such flexibility is crucial in drug design, as it allows chemists to optimize potency, selectivity, and pharmacokinetic profiles.

Recent advances in computational chemistry have further accelerated the discovery process for thiazole derivatives like 2-(3-amino-5-chlorophenyl)-1,3-thiazole-4-carboxylic acid. Molecular modeling techniques have been employed to predict binding interactions with biological targets, providing insights into how structural modifications can influence activity. These computational approaches have complemented experimental efforts by identifying promising candidates for further validation.

The synthesis of 2-(3-amino-5-chlorophenyl)-1,3-thiazole-4-carboxylic acid involves multi-step organic transformations that highlight its synthetic utility. The reaction sequence typically begins with the formation of the thiazole core through cyclization reactions involving sulfur-containing precursors. Subsequent functionalization steps introduce the amino group at the 3-position and the chloro group at the 5-position of the phenyl ring. The carboxylic acid functionality at the 4-position is often introduced through oxidation or carboxylation reactions.

The versatility of this compound lies not only in its structural features but also in its potential applications across multiple therapeutic areas. For instance, thiazole derivatives have been explored as antimicrobial agents due to their ability to disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Additionally, these compounds have shown promise as antiviral agents by inhibiting viral proteases or polymerases.

In conclusion,2-(3-amino-5-chlorophenyl)-1,3-thiazole-4-carboxylic acid (CAS No. 2138127-92-9) represents a significant compound in pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological activities and synthetic strategies for thiazole derivatives,2-(3-amino-5-chlorophenyl)-1,3-thiazole-4-carboxylic acid is poised to play an increasingly important role in drug discovery and development.